Cas no 1092794-94-9 (1,1,2-Trimethyl-2,3-dihydro-1H-isoindol-5-amine)

• Product Name: 1,1,2-Trimethyl-2,3-dihydro-1H-isoindol-5-amine
• CAS No: 1092794-94-9
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• CID: 2133388
• PubChem ID: 58289813
• Update Time: 2025-05-19

1,1,2-Trimethyl-2,3-dihydro-1H-isoindol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1,1,2-trimethylisoindolin-5-amine
• 1,1,2-trimethyl-2,3-dihydro-1H-isoindol-5-amine
• 5-amino-1,1,2-trimethylisoindoline
• EN300-184264
• 1,1,2-trimethyl-3H-isoindol-5-amine
• G63569
• DA-30482
• 1092794-94-9
• AKOS026745342
• SCHEMBL1950822
• MFCD23163181
• 1,1,2-Trimethyl-2,3-dihydro-1H-isoindol-5-amine

• Inchi： 1S/C11H16N2/c1-11(2)10-5-4-9(12)6-8(10)7-13(11)3/h4-6H,7,12H2,1-3H3
• InChI Key： QAWIGFGJXOCTRI-UHFFFAOYSA-N
• SMILES： N1(C)CC2C=C(C=CC=2C1(C)C)N

Computed Properties

• Exact Mass: 176.131348519g/mol
• Monoisotopic Mass: 176.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3
• XLogP3: 1.2

Additional information on 1,1,2-Trimethyl-2,3-dihydro-1H-isoindol-5-amine

1,1,2-Trimethyl-2,3-dihydro-1H-isoindol-5-amine (CAS No. 1092794-94-9): A Comprehensive Overview

1,1,2-Trimethyl-2,3-dihydro-1H-isoindol-5-amine (CAS No. 1092794-94-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, belonging to the isoindoline family, exhibits unique structural and functional properties, making it a valuable intermediate in drug discovery and material science. Its molecular formula is C₁₁H₁₆N₂, and it features a dihydro-1H-isoindole core with three methyl groups and an amine substituent.

The growing interest in 1,1,2-Trimethyl-2,3-dihydro-1H-isoindol-5-amine is driven by its potential applications in medicinal chemistry. Researchers are exploring its role as a building block for small-molecule drugs, particularly in the development of central nervous system (CNS) therapeutics. The compound's amine functionality allows for further derivatization, enabling the synthesis of novel bioactive molecules. Recent studies have highlighted its utility in designing dopamine receptor modulators, which are crucial for treating neurological disorders.

From a chemical perspective, 1,1,2-Trimethyl-2,3-dihydro-1H-isoindol-5-amine demonstrates remarkable stability under standard laboratory conditions. Its lipophilic nature enhances its compatibility with organic solvents, facilitating its use in multi-step synthetic routes. The compound's boiling point and melting point are key physical properties that researchers consider when optimizing reaction conditions. Additionally, its NMR spectra and mass spectrometry data are well-documented, aiding in its identification and purity assessment.

The demand for 1,1,2-Trimethyl-2,3-dihydro-1H-isoindol-5-amine has surged in recent years, particularly in the pharmaceutical intermediates market. Companies specializing in custom synthesis and contract research organizations (CROs) frequently seek this compound for high-throughput screening and lead optimization projects. Its versatility also extends to agrochemical research, where it serves as a precursor for crop protection agents.

One of the most discussed topics in relation to 1,1,2-Trimethyl-2,3-dihydro-1H-isoindol-5-amine is its potential role in neurodegenerative disease research. With the rising prevalence of conditions like Alzheimer's and Parkinson's disease, scientists are investigating its derivatives as potential neuroprotective agents. The compound's ability to cross the blood-brain barrier (BBB) makes it an attractive candidate for CNS drug development.

In the realm of green chemistry, researchers are exploring sustainable methods for synthesizing 1,1,2-Trimethyl-2,3-dihydro-1H-isoindol-5-amine. Techniques such as catalytic hydrogenation and microwave-assisted synthesis are being optimized to reduce waste and improve yield. These advancements align with the global push toward environmentally friendly manufacturing and reduced carbon footprints in the chemical industry.

The patent landscape for 1,1,2-Trimethyl-2,3-dihydro-1H-isoindol-5-amine reflects its commercial significance. Several patents filed in the past decade highlight its use in novel therapeutic formulations and diagnostic tools. Intellectual property trends suggest that this compound will remain a focal point in innovative drug discovery for years to come.

For laboratories and industries working with 1,1,2-Trimethyl-2,3-dihydro-1H-isoindol-5-amine, proper storage conditions are essential to maintain its stability. The compound should be kept in a cool, dry place, away from direct sunlight and moisture. Standard laboratory safety protocols, including the use of personal protective equipment (PPE), should always be followed when handling this chemical.

In conclusion, 1,1,2-Trimethyl-2,3-dihydro-1H-isoindol-5-amine (CAS No. 1092794-94-9) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and functional versatility position it as a valuable asset in modern chemical research. As scientific advancements continue, this compound is expected to play an increasingly prominent role in addressing some of the most pressing challenges in healthcare and sustainable chemistry.